Cas no 2648861-42-9 (1-(1R,3S,5S)-8,8-difluorobicyclo3.2.1octan-3-ylmethanamine)

• Product Name: 1-(1R,3S,5S)-8,8-difluorobicyclo3.2.1octan-3-ylmethanamine
• CAS No: 2648861-42-9
• MF: C₉H₁₅F₂N
• MW: 175.218909502029
• MDL: MFCD32691757
• CID: 5671669
• PubChem ID: 155821654
• Update Time: 2023-11-27

1-(1R,3S,5S)-8,8-difluorobicyclo3.2.1octan-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-[(1R,3S,5S)-8,8-difluorobicyclo[3.2.1]octan-3-yl]methanamine
• 2648861-42-9
• EN300-26977480
• 1-(1R,3S,5S)-8,8-difluorobicyclo3.2.1octan-3-ylmethanamine

• MDL： MFCD32691757
• Inchi： 1S/C9H15F2N/c10-9(11)7-1-2-8(9)4-6(3-7)5-12/h6-8H,1-5,12H2/t6?,7-,8+
• InChI Key： AHDGISNKIWQTJL-IEESLHIDSA-N
• SMILES： FC1([C@@H]2CC[C@H]1CC(CN)C2)F

Computed Properties

• Exact Mass: 175.11725581g/mol
• Monoisotopic Mass: 175.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų